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Compound of Interest

Compound Name: 4-Allyloxybenzaldehyde

Cat. No.: B1266427 Get Quote

An In-depth Technical Guide to 4-Allyloxybenzaldehyde CAS Number: 40663-68-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Allyloxybenzaldehyde, a

versatile organic compound with significant applications in organic synthesis, pharmaceutical

research, and the fragrance industry. This document details its physicochemical properties,

synthesis protocols, key reactions, and safety information, presented for a technical audience.

Physicochemical Properties
4-Allyloxybenzaldehyde is an organic compound featuring a benzaldehyde structure with an

allyloxy group substituted at the para position.[1][2] This bifunctional molecule, possessing both

a reactive aldehyde and an allyl ether group, serves as a valuable building block in synthetic

chemistry.[1] It typically appears as a colorless to light yellow, viscous liquid with a distinct

aromatic odor.[2][3]

Table 1: Physicochemical Data for 4-Allyloxybenzaldehyde
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Property Value Reference

CAS Number 40663-68-1 [2]

Molecular Formula C₁₀H₁₀O₂ [1][2]

Molecular Weight 162.19 g/mol [1]

Appearance
Colorless to light yellow

viscous liquid
[2][3]

Boiling Point 150-152 °C at 18 mmHg [3][4]

Density 1.058 g/mL at 25 °C [3][4]

Refractive Index (n²⁰/D) 1.568 [4]

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.

[2]

Flash Point >110 °C (>230 °F) [3]

Synthesis
The most common method for synthesizing 4-Allyloxybenzaldehyde is via the Williamson

ether synthesis. This reaction involves the allylation of 4-hydroxybenzaldehyde.[5]

Experimental Protocol: Synthesis of 4-
Allyloxybenzaldehyde
Objective: To synthesize 4-Allyloxybenzaldehyde from 4-hydroxybenzaldehyde and allyl

bromide.

Materials:

4-hydroxybenzaldehyde

Allyl bromide

Sodium metal or a suitable base (e.g., potassium carbonate)
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Anhydrous ethanol

Dichloromethane (for extraction)

Sodium hydroxide solution (for neutralization)

Procedure:

A mixture of 4-hydroxybenzaldehyde (1 equivalent) and a base is prepared in anhydrous

ethanol in a round-bottom flask.[5]

Allyl bromide (typically in excess, e.g., 3 equivalents) is added to the mixture.[5]

The reaction mixture is heated to reflux (approximately 78 °C for ethanol) and maintained for

about 24 hours.[1][5]

Upon completion, the mixture is cooled to room temperature.[1]

The solvent is typically removed under reduced pressure.

The residue is partitioned between water and an organic solvent like dichloromethane. The

organic layer is washed, neutralized (e.g., with a dilute NaOH solution), and dried.[1]

The crude product is purified, often by vacuum distillation, to yield 4-Allyloxybenzaldehyde
as a light yellow liquid.[5] Yields of around 85-89% have been reported.[5]
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Synthesis workflow for 4-Allyloxybenzaldehyde.

Spectroscopic Data
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Characterization of 4-Allyloxybenzaldehyde is typically performed using standard

spectroscopic methods.

Table 2: Spectroscopic Data for 4-Allyloxybenzaldehyde

Technique Observed Features

¹H NMR

Signals corresponding to aldehydic (9-10 ppm,

singlet), aromatic (6.5-8.5 ppm), vinyl, and allylic

protons are expected.[6]

¹³C NMR

Peaks for carbonyl carbon, aromatic carbons,

and carbons of the allyloxy group would be

present.

IR Spectroscopy

Characteristic absorption bands include: a C=O

stretch for the aldehyde (~1700 cm⁻¹), C-H

stretches for the aldehyde (~2830-2695 cm⁻¹),

aromatic C-H stretches (~3100-3000 cm⁻¹), and

C-O-C ether linkage bands (~1002 cm⁻¹).[5][6]

Mass Spectrometry

The molecular ion peak [M⁺] is observed at m/z

= 162, corresponding to the molecular mass of

the compound.[5]

Applications and Reactions
The dual functionality of 4-Allyloxybenzaldehyde makes it a valuable intermediate in various

synthetic pathways.

Key Applications:

Organic Synthesis: It is a precursor for synthesizing more complex molecules, such as

polymers and functional materials.[1] A notable use is in the synthesis of chalcones, which

are known for their diverse biological activities.[1]

Pharmaceutical Research: The compound serves as a starting material for developing new

pharmaceutical agents.[1] Its derivatives have been investigated for their antioxidant

properties, attributed to their ability to scavenge free radicals.[1][5]
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Flavor and Fragrance Industry: Due to its aromatic nature, it is used in the formulation of

perfumes and flavoring agents.[1]

Application Fields

Specific Uses

4-Allyloxybenzaldehyde

Organic Synthesis Pharmaceuticals Fragrance Industry

Chalcone Synthesis Polymer Precursor Antioxidant Research Drug Development Perfumery

Click to download full resolution via product page

Applications of 4-Allyloxybenzaldehyde.

Claisen Rearrangement
The allyl ether group can undergo a thermal or acid-catalyzed Claisen rearrangement. This

reaction is a powerful tool in organic synthesis for forming a C-C bond, converting the ether into

an ortho-allyl phenol. In this case, 4-allyloxybenzaldehyde rearranges to form 3-allyl-4-

hydroxybenzaldehyde.
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Claisen rearrangement of 4-Allyloxybenzaldehyde.

Safety and Handling
4-Allyloxybenzaldehyde is classified as an irritant and requires careful handling to avoid

exposure.

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H315 Causes skin irritation.[7][8]

H319
Causes serious eye irritation.

[7][8]

H317
May cause an allergic skin

reaction.[8]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7]

P501

Dispose of contents/container

to an approved waste disposal

plant.[9]

Handling Recommendations:

Engineering Controls: Work in a well-ventilated area, preferably in a fume hood, to minimize

inhalation of vapors.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles (compliant with EN 166) are required.[7]

Hand Protection: Wear suitable chemical-resistant gloves.[7]

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to

prevent skin contact.[7]
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[9]

Skin Contact: Wash off immediately with soap and plenty of water. If irritation or a rash

occurs, seek medical advice.[9]

Ingestion: Rinse mouth with water and seek immediate medical attention.[9]

Storage: Store in a cool, well-ventilated place.[9] The compound may be air-sensitive.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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